Cas no 666250-52-8 (2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene)
2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene Chemical and Physical Properties
Names and Identifiers
-
- 2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene
- [ "" ]
- 666250-52-8
- (7S,8S)-1
- AKOS040760984
- 4-[(2S,3S)-2-methyl-6-[(E)-prop-1-enyl]-2,3-dihydro-1,4-benzodioxin-3-yl]benzene-1,3-diol
- trans-Rodgersinine A
- DA-60030
- 2',4'-Dihydroxy-3,7'
-
- Inchi: 1S/C18H18O4/c1-3-4-12-5-8-16-17(9-12)22-18(11(2)21-16)14-7-6-13(19)10-15(14)20/h3-11,18-20H,1-2H3/b4-3+/t11-,18+/m0/s1
- InChI Key: ZSFCGNNMMPZMQV-SBBBXNJMSA-N
- SMILES: O1C2C=C(/C=C/C)C=CC=2O[C@@H](C)[C@@H]1C1C=CC(=CC=1O)O
Computed Properties
- Exact Mass: 298.12100
- Monoisotopic Mass: 298.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.2±0.1 g/cm3
- Boiling Point: 486.1±45.0 °C at 760 mmHg
- Flash Point: 247.8±28.7 °C
- PSA: 58.92000
- LogP: 4.03190
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2716-1 mg |
2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene |
666250-52-8 | 1mg |
¥2595.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN2716-5 mg |
2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene |
666250-52-8 | 98% | 5mg |
¥ 3,560 | 2023-07-11 | |
| TargetMol Chemicals | TN2716-1 mL * 10 mM (in DMSO) |
2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene |
666250-52-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3,660 | 2023-07-11 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2716-5mg |
2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene |
666250-52-8 | 5mg |
¥ 3560 | 2023-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2716-1 mL * 10 mM (in DMSO) |
2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene |
666250-52-8 | 1 mL * 10 mM (in DMSO) |
¥ 3660 | 2023-09-08 | ||
| A2B Chem LLC | AH21226-5mg |
2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene |
666250-52-8 | 5mg |
$635.00 | 2024-04-19 | ||
| TargetMol Chemicals | TN2716-5mg |
2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene |
666250-52-8 | 5mg |
¥ 3560 | 2024-07-20 | ||
| TargetMol Chemicals | TN2716-1 ml * 10 mm |
2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene |
666250-52-8 | 1 ml * 10 mm |
¥ 3660 | 2024-07-20 | ||
| TargetMol Chemicals | TN2716-5mg |
2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene |
666250-52-8 | 5mg |
¥ 3560 | 2024-07-24 | ||
| TargetMol Chemicals | TN2716-1 ml * 10 mm |
2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene |
666250-52-8 | 1 ml * 10 mm |
¥ 3660 | 2024-07-24 |
2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene
Exploring the Compound CAS No. 666250-52-8: 2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene
The compound with CAS No. 666250-52-8, known as 2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of lignans, which are a group of phenylpropanoid-derived compounds found in various plants. The structure of 2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene is characterized by its unique arrangement of epoxide groups and hydroxyl functionalities, making it a subject of interest for researchers exploring its potential applications in drug development and natural product synthesis.
Recent studies have highlighted the biological activities of this compound, particularly its antioxidant properties and anticancer potential. Researchers have demonstrated that 2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene exhibits significant free radical scavenging abilities, which could be harnessed in the development of novel therapeutic agents targeting oxidative stress-related diseases. Furthermore, preliminary in vitro experiments have shown promising results in inhibiting the proliferation of cancer cells, suggesting its potential as a lead compound for anticancer drug discovery.
The synthesis and structural elucidation of CAS No. 666250-52-8 have been detailed in several recent publications. Advanced spectroscopic techniques such as NMR and MS have been employed to confirm its structure. The compound's epoxide groups are particularly noteworthy, as they contribute to its reactivity and stability under various chemical conditions. This makes it a valuable model for studying epoxide chemistry and its applications in organic synthesis.
In terms of natural occurrence, 2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene has been isolated from specific plant species known for their rich lignan content. Its extraction and isolation processes have been optimized in recent years to improve yield and purity, facilitating further research into its pharmacokinetics and bioavailability.
Looking ahead, the compound's epoxide functionality presents opportunities for further chemical modification. Researchers are exploring methods to enhance its bioactivity through targeted derivatization strategies. Additionally, computational studies using molecular docking and QSAR modeling are being conducted to better understand its interaction with biological targets at the molecular level.
In conclusion, CAS No. 666250-52-8 (2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-en) is a fascinating compound with a wealth of potential applications in both academic research and industrial development. Its unique structure and promising biological properties make it a key focus for scientists aiming to unlock new therapeutic interventions.
666250-52-8 (2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)